7-methyl-6-nitro-1H-indole-2-carboxylic acid
Description
7-Methyl-1H-indole-2-carboxylic acid is a chemical compound with the molecular formula C10H9NO2 . It has been used as a reactant for the preparation of various compounds, including N-terminal anthranoyl-phenylalanine derivatives as CCK1 receptor antagonists, factor Xa inhibitors based on a 2-carboxyindole scaffold, and potent and selective non-imidazole human histamine H4 receptor antagonists .
Molecular Structure Analysis
The molecular structure of 7-Methyl-1H-indole-2-carboxylic acid consists of a heterocyclic indole ring with a methyl group at the 7th position and a carboxylic acid group at the 2nd position .Chemical Reactions Analysis
7-Methyl-1H-indole-2-carboxylic acid has been used as a reactant in various chemical reactions. For example, it has been used in the preparation of N-terminal anthranoyl-phenylalanine derivatives as CCK1 receptor antagonists, factor Xa inhibitors based on a 2-carboxyindole scaffold, and potent and selective non-imidazole human histamine H4 receptor antagonists .Physical And Chemical Properties Analysis
7-Methyl-1H-indole-2-carboxylic acid is a light brown solid . It has a molecular weight of 175.19 .Scientific Research Applications
- Researchers have explored indole derivatives as potential antiviral agents. For instance:
- The 2-carboxyindole scaffold, including derivatives of 7-methyl-1H-indole-2-carboxylic acid, has been investigated for its potential as a factor Xa inhibitor .
- Researchers have used 7-methyl-1H-indole-2-carboxylic acid as a reactant to prepare selective non-imidazole human histamine H4 receptor antagonists .
- The compound has been employed in the synthesis of D-glutamic acid-based inhibitors targeting E. coli MurD ligase .
- Indole derivatives, including those based on this scaffold, have been investigated as potential immunomodulators and anticancer agents .
Antiviral Activity
Factor Xa Inhibitors
Human Histamine H4 Receptor Antagonists
Inhibitors of E. coli MurD Ligase
Immunomodulators and Anticancer Agents
Inhibitors of Hepatitis C Virus NS5B Polymerase
properties
IUPAC Name |
7-methyl-6-nitro-1H-indole-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O4/c1-5-8(12(15)16)3-2-6-4-7(10(13)14)11-9(5)6/h2-4,11H,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCZDDNBVRSANQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1NC(=C2)C(=O)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-methyl-6-nitro-1H-indole-2-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3,5-dimethylphenyl)-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide](/img/structure/B2841760.png)
![N-(3,4-Dichlorophenyl)-2-({3-[2-(4-methoxybenzenesulfonamido)ethyl]-[1,2,4]triazolo[4,3-B]pyridazin-6-YL}sulfanyl)acetamide](/img/structure/B2841770.png)
![Ethyl 6-methyl-2-(3-phenylpropanamido)thieno[2,3-d]thiazole-5-carboxylate](/img/structure/B2841771.png)
![3-[(3-chlorobenzyl)thio]-1-phenylpyrazin-2(1H)-one](/img/structure/B2841773.png)
![2-imino-N-(2-morpholinoethyl)-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide](/img/structure/B2841779.png)
![N~4~-(3-chloro-4-methoxyphenyl)-1-methyl-N~6~-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine](/img/structure/B2841781.png)
![(2E,NZ)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(thiophen-2-yl)acrylamide](/img/structure/B2841783.png)